Cas no 1797975-91-7 (N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide)

• Product Name: N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide
• CAS No: 1797975-91-7
• MF: C₁₃H₁₆ClN₃O₂
• MW: 281.738041877747
• CID: 5806476
• PubChem ID: 75518549
• Update Time: 2025-06-29

N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide
• Z1627275450
• EN300-26577059
• 1797975-91-7
• N-[3-(3-chloro-N-cyano-4-methoxyanilino)propyl]acetamide
• AKOS033482214

• Inchi： 1S/C13H16ClN3O2/c1-10(18)16-6-3-7-17(9-15)11-4-5-13(19-2)12(14)8-11/h4-5,8H,3,6-7H2,1-2H3,(H,16,18)
• InChI Key： QZWDEEBNRIIWBZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N(C#N)CCCNC(C)=O)OC

Computed Properties

• Exact Mass: 281.0931045g/mol
• Monoisotopic Mass: 281.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.4Ų

Additional information on N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide

Comprehensive Overview of N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide (CAS No. 1797975-91-7)

N-{3-[(3-chloro-4-methoxyphenyl)(cyano)amino]propyl}acetamide (CAS No. 1797975-91-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a chloro-methoxyphenyl core coupled with a cyanoamino group, making it a subject of interest for drug discovery and molecular studies. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its ability to interact with specific enzymes and receptors.

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The compound's CAS No. 1797975-91-7 is often referenced in academic literature and patent filings, highlighting its relevance in intellectual property and R&D circles. Its synthesis typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are critical techniques in modern synthetic chemistry. These methods are widely discussed in online forums and research platforms, reflecting the compound's technical appeal.

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